![molecular formula C15H17ClFNO2 B1439516 [4-Fluoro-3-(2-methoxyphenoxymethyl)phenyl]methanamine hydrochloride CAS No. 1193389-26-2](/img/structure/B1439516.png)
[4-Fluoro-3-(2-methoxyphenoxymethyl)phenyl]methanamine hydrochloride
Overview
Description
[4-Fluoro-3-(2-methoxyphenoxymethyl)phenyl]methanamine hydrochloride, commonly referred to as 4F-MPH, is a novel psychostimulant drug with a chemical structure similar to that of amphetamines. It has been used in a variety of scientific research applications due to its ability to act on the central nervous system (CNS).
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics , which is the large-scale study of proteins, particularly their structures and functions. It’s used as a biochemical tool to isolate and study proteins and to understand protein-protein interactions within the cellular context .
Molecular Biology
In molecular biology, this chemical serves as a reagent for modifying genetic material. It can be used to tag DNA or RNA, allowing researchers to track the presence and quantity of specific sequences within a sample .
Pharmacological Studies
The compound finds application in pharmacological research where it’s used to synthesize new drug candidates. Its unique structure makes it a valuable precursor in the development of potential medications targeting neurological disorders .
Chemical Synthesis
As a building block in organic synthesis, this compound is employed to construct more complex molecules. Its fluorine atom and methoxyphenoxymethyl group are particularly useful for introducing these functional groups into new compounds .
Material Science
In material science, researchers use this compound to develop new materials with specific optical properties. The fluorine atom can contribute to the material’s refractive index, which is crucial in the creation of advanced lenses and coatings .
Analytical Chemistry
Analytical chemists use this compound as a standard or reference material when calibrating instruments or validating methods. Its well-defined structure and stability under various conditions make it an ideal candidate for such applications .
Neurological Research
This compound is also significant in neurological research. It can be used to study neurotransmitter systems, given its structural similarity to compounds that interact with neural receptors .
Environmental Chemistry
Lastly, in environmental chemistry, this compound can be used to study the degradation of similar compounds in the environment. Understanding its breakdown products and pathways helps in assessing the environmental impact of related chemicals .
properties
IUPAC Name |
[4-fluoro-3-[(2-methoxyphenoxy)methyl]phenyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FNO2.ClH/c1-18-14-4-2-3-5-15(14)19-10-12-8-11(9-17)6-7-13(12)16;/h2-8H,9-10,17H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAFMMLQLRWEDIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC2=C(C=CC(=C2)CN)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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